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Compound of Interest

Compound Name: 2-Iodo-6-methylbenzoic acid

Cat. No.: B1336270 Get Quote

An In-Depth Technical Guide to the Hazards and Safety Precautions for 2-Iodo-6-
methylbenzoic Acid

This guide provides a comprehensive overview of the hazards, risk mitigation strategies, and

emergency procedures associated with 2-Iodo-6-methylbenzoic acid. It is intended for

researchers, scientists, and drug development professionals who handle this compound in a

laboratory setting. The information herein is synthesized from authoritative safety data sheets

and chemical databases to ensure technical accuracy and promote a culture of safety.

Compound Identification and Physicochemical
Properties
2-Iodo-6-methylbenzoic acid is a substituted aromatic carboxylic acid. Its structure,

incorporating an iodine atom and a methyl group on the benzoic acid framework, makes it a

useful building block in organic synthesis. Understanding its fundamental properties is the first

step in a robust safety assessment.
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Property Value Source

Molecular Formula C₈H₇IO₂ [1]

Molecular Weight 262.04 g/mol [1]

CAS Number 54811-50-6 [1]

Physical Form Solid, Powder

Boiling Point 322.3 ± 30.0 °C at 760 mmHg

Storage Temperature 4°C, protect from light

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Iodo-6-methylbenzoic acid is classified as a hazardous substance. The primary

hazards are irritant in nature, affecting the skin, eyes, and respiratory system.[1][2]

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

GHS07 Warning

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

GHS07 Warning

Source: European Chemicals Agency (ECHA) via PubChem[1], Sigma-Aldrich, ECHEMI[2]

The "Warning" signal word indicates that the hazard is significant but less severe than

substances assigned a "Danger" signal word. The primary routes of occupational exposure are
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inhalation of the dust, skin contact, and eye contact.

Proactive Exposure Control and Personal Protection
A multi-layered approach, known as the Hierarchy of Controls, is the most effective strategy for

mitigating risks associated with hazardous chemicals. This approach prioritizes engineering

and administrative controls over sole reliance on Personal Protective Equipment (PPE).

Hierarchy of Controls for 2-Iodo-6-methylbenzoic acid

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes risk management strategies from most to least

effective.
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Engineering Controls
The primary engineering control for handling powdered 2-Iodo-6-methylbenzoic acid is to

work within a certified chemical fume hood.[3] This contains dust and prevents inhalation.

Ensure that eyewash stations and safety showers are readily accessible and in close proximity

to the workstation.[4][5]

Administrative Controls
Standard Operating Procedures (SOPs): Develop detailed SOPs for all procedures involving

this compound.

Training: Ensure all personnel are trained on the specific hazards, handling protocols, and

emergency procedures for this chemical.

Hygiene Practices: Prohibit eating, drinking, or smoking in the laboratory.[6] Always wash

hands thoroughly with soap and water after handling the compound, even if gloves were

worn.[3][6] Contaminated work clothes should be laundered separately.[6]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected to address the specific hazards of skin

contact, eye contact, and inhalation.[7]
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PPE Type Specification
Rationale and Best
Practices

Eye and Face Protection

Chemical splash goggles.[8] A

face shield may be used in

conjunction with goggles for

large quantities.[3][8]

Standard safety glasses do not

provide a seal around the eyes

and are inadequate for

protecting against fine dusts or

splashes.[8] Goggles must

conform to standards such as

EU EN166 or OSHA 29 CFR

1910.133.[3][9]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A lab coat is

mandatory.[3]

Glove suitability depends on

the duration of contact and

specific operational conditions.

[6] Always inspect gloves for

tears or punctures before use.

Remove gloves using the

proper technique to avoid

contaminating your skin.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[9]

A respirator is necessary if

engineering controls are

insufficient or during spill

cleanup where dust generation

is unavoidable. Use a

particulate filter (e.g., N95) for

nuisance dust levels.[10]

Safe Handling and Storage Protocol
Adherence to a strict protocol is essential for safely managing 2-Iodo-6-methylbenzoic acid in

a research environment.

Step-by-Step Handling Protocol
Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure the chemical

fume hood is operational and the work area is clear of clutter.
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Don PPE: Put on a lab coat, chemical splash goggles, and appropriate gloves.

Weighing: Conduct all weighing operations within the fume hood or a ventilated balance

enclosure to minimize dust dispersal. Use a spatula to gently transfer the solid. Avoid

creating dust clouds.

Transfer: If transferring to a reaction vessel, do so carefully within the fume hood.

Post-Handling: Securely seal the container.[6] Decontaminate the spatula and work surface.

Doff PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination.

Hygiene: Immediately wash hands with soap and water.[6]

Storage Requirements
Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated

area.[2][6][9] It should be stored away from incompatible materials and foodstuffs.[6] A

designated, locked storage cabinet is recommended.[2] Protect the container from physical

damage and inspect it regularly for leaks.[6]

Emergency Procedures
Rapid and correct response during an emergency is critical to minimizing harm. Personnel

must be familiar with these procedures before an incident occurs.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open to ensure complete irrigation.[3][11]

Remove contact lenses if present and easy to

do so.[6] Seek immediate medical attention,

regardless of the apparent severity.[11]

Skin Contact

Immediately remove all contaminated clothing

while flushing the affected skin with plenty of

soap and water for at least 15 minutes.[3][11]

Seek medical attention if irritation develops or

persists.[6]

Inhalation

Move the affected person to fresh air and keep

them in a position comfortable for breathing.[6]

[9] If the person feels unwell, call a poison

center or doctor.[9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and give a glass of water to drink.[3][6]

Seek medical advice if you feel unwell.[6]

Accidental Release (Spill) Protocol
For any spill, prioritize personal safety. If the spill is large or you are unsure how to proceed,

evacuate the area and alert emergency services.[6]
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Caption: A decision workflow for responding to an accidental spill of 2-Iodo-6-methylbenzoic
acid.

Evacuate & Alert: Notify all personnel in the immediate vicinity.[12]

Control Access: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, preferably by increasing exhaust through a fume

hood.

Cleanup:

Wear appropriate PPE, including a respirator, gloves, and goggles.[6]

Use dry cleanup procedures to avoid generating dust.[6] Do not add water.

Gently sweep or shovel the material. A vacuum cleaner equipped with a HEPA filter may

also be used.[6]

Place the spilled material into a clean, dry, sealable, and correctly labeled container for

hazardous waste disposal.[6]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste and contaminated materials according to local, state, and

federal regulations.[2]

Fire and Explosion Hazard
2-Iodo-6-methylbenzoic acid is non-combustible and not considered a significant fire risk.[6]

However, the containers may burn in a fire, and combustion may produce corrosive and toxic

fumes, including carbon oxides and hydrogen iodide.[6]

Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. There are

no restrictions on the type of extinguisher.[6]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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